Cas no 158579-82-9 (5-Nitro-2-(trifluoromethoxy)aniline)

• Product Name: 5-Nitro-2-(trifluoromethoxy)aniline
• CAS No: 158579-82-9
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• MDL: MFCD06248592
• CID: 1071366
• PubChem ID: 18350501
• Update Time: 2025-11-02

5-Nitro-2-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-2-(trifluoromethoxy)aniline
• 2-trifluoromethoxy-5-nitroaniline
• 5-Nitro-2-trifluoroMethoxyaniline
• 158579-82-9
• SCHEMBL7681001
• AKOS015833324
• Benzenamine, 5-nitro-2-(trifluoromethoxy)-
• CS-0084877
• DB-012907
• A856808
• DTXSID80592998
• SB77271
• BS-21586
• MFCD06248592

• MDL： MFCD06248592
• Inchi： 1S/C7H5F3N2O3/c8-7(9,10)15-6-2-1-4(12(13)14)3-5(6)11/h1-3H,11H2
• InChI Key： QMEGHVYHZCJNOH-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1N)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 222.02500
• Monoisotopic Mass: 222.02522651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 81.07000
• LogP: 3.18000

5-Nitro-2-(trifluoromethoxy)aniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 5-Nitro-2-(trifluoromethoxy)aniline

Comprehensive Overview of 5-Nitro-2-(trifluoromethoxy)aniline (CAS No. 158579-82-9): Properties, Applications, and Industry Insights

5-Nitro-2-(trifluoromethoxy)aniline (CAS No. 158579-82-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a nitro group (-NO₂) and a trifluoromethoxy (-OCF₃) moiety on an aniline backbone, making it a versatile intermediate for synthesizing high-value derivatives. Its molecular formula C₇H₅F₃N₂O₃ and molecular weight 222.12 g/mol reflect its compact yet functionally rich design.

In recent years, the demand for fluorinated aniline derivatives like 5-Nitro-2-(trifluoromethoxy)aniline has surged, driven by their enhanced bioavailability and metabolic stability in drug development. Researchers frequently search for "nitro-trifluoromethoxy aniline synthesis" or "CAS 158579-82-9 applications," highlighting its relevance in medicinal chemistry. The compound's electron-withdrawing groups make it particularly valuable for designing kinase inhibitors and antimicrobial agents, aligning with the growing focus on targeted therapies.

From a synthetic chemistry perspective, 158579-82-9 serves as a precursor for heterocyclic compounds, with its nitro group enabling reduction to amines or participation in cyclization reactions. Industry professionals often inquire about "scalable production methods for 5-Nitro-2-(trifluoromethoxy)aniline" or "alternative routes to trifluoromethoxy-substituted aromatics," reflecting practical challenges in large-scale manufacturing. Recent patents disclose its utility in OLED materials, where its trifluoromethoxy group improves electron transport properties—a hot topic in materials science forums.

Environmental and regulatory considerations are increasingly shaping discussions around halogenated anilines. While 5-Nitro-2-(trifluoromethoxy)aniline isn't classified as hazardous under major chemical inventories, proper handling protocols are emphasized in SDS documents. Laboratories prioritizing green chemistry explore "catalytic nitration of trifluoromethoxy benzenes" or "biodegradability of fluorinated aromatic amines," indicating evolving industry priorities. Analytical methods like HPLC and GC-MS for quantifying this compound are another frequent search topic among quality control specialists.

The commercial landscape for CAS 158579-82-9 shows steady growth, with suppliers listing purity grades from 95% to 99.5% for different applications. Market analysts note rising interest from Asia-Pacific regions, particularly for pharmaceutical intermediates production. Technical datasheets typically report its melting point (92–95°C) and solubility profiles (soluble in DMSO, methanol), critical parameters for formulation scientists. Emerging studies on its structure-activity relationships continue to expand its potential uses, making it a compound to watch in specialty chemicals markets.